4-(3,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine
Overview
Description
4-(3,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a heterocyclic organic molecule that contains both nitrogen and oxygen atoms in its structure. The compound is also known by its abbreviated form, DCPO.
Scientific Research Applications
Chemical Research: Green Chemistry
In line with green chemistry principles, this compound can be used to develop environmentally friendly chemical processes. Pfizer’s Green Chemistry Program, for example, emphasizes the use of chemicals like this to reduce waste and energy consumption in chemical synthesis, making the production of pharmaceuticals and other chemicals more sustainable .
Mechanism of Action
Target of Action
Compounds with similar structures, such as 3,4-dichlorophenylhydrazine and 3,4-Dichlorophenol , have been used in various chemical reactions and syntheses
Mode of Action
Compounds with similar structures, such as propanil and DCMU , are known to inhibit photosynthesis by blocking the electron transport chain. This results in the reduction of the plant’s ability to convert light energy into chemical energy (ATP and reductant potential) . It’s important to note that these are different compounds, and the mode of action of 4-(3,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine may vary.
Biochemical Pathways
Similar compounds like propanil and DCMU are known to affect the photosynthetic electron transport chain. This results in the inhibition of photosynthesis and CO2 fixation
Pharmacokinetics
Compounds with similar structures, such as sertraline and Dasotraline , have been studied. For instance, Sertraline has a linear pharmacokinetic profile and a half-life of about 26 hours . It’s important to note that these are different compounds, and the pharmacokinetics of 4-(3,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine may vary.
Result of Action
Compounds with similar structures, such as dcmu and ISOCYANIC ACID, 3,4-DICHLOROPHENYL ESTER , have been studied. For instance, DCMU reduces the ability of the plant to turn light energy into chemical energy (ATP and reductant potential) . It’s important to note that these are different compounds, and the effects of 4-(3,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine may vary.
Action Environment
A study on the biodegradation of the herbicide propanil and its 3,4-dichloroaniline by-product in a continuously operated biofilm reactor provides some insights . The study showed that Propanil is an unstable compound and its photodegradation in water and soil leads to the accumulation of 3,4-dichloroaniline, which is more toxic than the herbicide
properties
IUPAC Name |
4-(3,4-dichlorophenyl)-1,2,5-oxadiazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl2N3O/c9-5-2-1-4(3-6(5)10)7-8(11)13-14-12-7/h1-3H,(H2,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PABLAQMULABYGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=NON=C2N)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801249405 |
Source
|
| Record name | 4-(3,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801249405 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine | |
CAS RN |
99817-29-5 |
Source
|
| Record name | 4-(3,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=99817-29-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(3,4-Dichlorophenyl)-1,2,5-oxadiazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801249405 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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